8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene

• CAS No.: 75714-43-1
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 8,8-dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene
• InChI: InChI=1S/C10H14O4/c1-11-9(12-2)3-5-10(6-4-9)13-7-8-14-10/h3-6H,7-8H2,1-2H3
• InChI Key: MTBFMHCHVSNUMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1(C=CC2(C=C1)OCCO2)OC

Description

8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene is a chemical compound with a unique spirocyclic structure. This compound is characterized by the presence of two methoxy groups and a dioxaspiro ring system, which contributes to its distinct chemical properties and reactivity.

Preparation Methods

The synthesis of 8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene typically involves the reaction of appropriate precursors under specific conditions. One common method involves the reaction of 1,4-dioxaspiro[4.5]deca-6,9-diene with methanol in the presence of an acid catalyst to introduce the methoxy groups . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding dioxaspiro compounds with higher oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced spirocyclic compounds.

Substitution: The methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds, which are valuable in the development of new materials and catalysts.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs with spirocyclic structures.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene involves its interaction with specific molecular targets and pathways. The methoxy groups and the spirocyclic structure play a crucial role in its reactivity and binding affinity to various biological targets. Detailed studies on its mechanism of action are still ongoing, but it is believed to involve the modulation of enzyme activities and receptor interactions .

Comparison with Similar Compounds

8,8-Dimethoxy-1,4-dioxaspiro[4.5]deca-6,9-diene can be compared with other similar compounds such as:

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione: This compound has a similar spirocyclic structure but with different substituents, leading to distinct chemical properties and reactivity.

1,4-Dioxaspiro[4.5]decan-8-ol: This compound features a hydroxyl group instead of methoxy groups, resulting in different reactivity and applications.

The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical properties, making it a valuable compound for various research and industrial applications.